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Application Note 1: Enhancing Perovskite Solar Cell
Efficiency Using a Diacetamide Derivative
Introduction

A derivative of diacetamide, 2,2-dichloroacetamide (DCA), has been identified as a promising
additive in the fabrication of perovskite solar cells (PSCs). When introduced into the anti-
solvent during the perovskite film formation process, DCA has been shown to significantly
improve the power conversion efficiency (PCE) and stability of the resulting devices. This
application note details the performance enhancements observed and provides a protocol for
the fabrication of triple-cation perovskite solar cells incorporating this diacetamide derivative.

The addition of DCA to the anti-solvent helps to regulate the crystallization kinetics of the
perovskite film. This leads to a smoother, more homogeneous surface with larger grain sizes
and reduced crystal defects.[1] These morphological improvements result in better
optoelectronic properties, including increased emission intensity and longer charge carrier
lifetimes.[1] Consequently, charge carrier recombination losses are minimized, leading to
overall enhanced device performance.[1]

Quantitative Data
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The inclusion of 2,2-dichloroacetamide as an additive in the anti-solvent has demonstrated a
notable improvement in the key performance metrics of perovskite solar cells. A comparison of
device performance with and without the DCA additive is summarized below.

. Control Device Device with DCA Percentage
Performance Metric . .
(without DCA) Additive Improvement
Power Conversion
o 12.6% 14.6% 16%

Efficiency (PCE)
Short-Circuit Current )

, Data not available Enhanced
Density (JSC)
Fill Factor (FF) Data not available Enhanced

Table 1: Performance comparison of perovskite solar cells with and without the 2,2-
dichloroacetamide (DCA) additive. The data shows a significant 16% improvement in power
conversion efficiency with the addition of DCA.[1][2]

Experimental Protocol: Fabrication of Perovskite
Solar Cells with 2,2-Dichloroacetamide (DCA)
Additive

Materials

¢ Fluorine-doped tin oxide (FTO) coated glass substrates (2.5 cm x 2.5 cm)
e Distilled water

e Acetone

e 2-propanol

o Titanium dioxide (TiO2) precursor solution

 Triple-cation perovskite precursor solution

e Chlorobenzene (CB), anhydrous
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e 2,2-dichloroacetamide (DCA)
e Spiro-OMeTAD

o 4-tert-butylpyridine (4-tBP)

e Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) in acetonitrile (520 mg/mL)
e Molybdenum trioxide (MoO3)
 Silver (Ag)
Equipment
 Ultrasonic bath

o Oxygen plasma cleaner

e Spin coater

» Hotplate/annealing furnace

e Thermal evaporator

» Solar simulator

 Current-voltage measurement system

Procedure

e Substrate Cleaning:

o Clean the FTO substrates sequentially in an ultrasonic bath with distilled water, acetone,
and 2-propanol for 20 minutes each.

o Dry the substrates with a nitrogen gun.

o Treat the cleaned FTO substrates with oxygen plasma for 7 minutes.[1]
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e Electron Transport Layer (ETL) Deposition:
o Synthesize a TiO2 solution using the sol-gel method.

o Deposit the TiO2 solution onto the FTO substrates by spin coating at 2000 rpm for 20
seconds.[1]

o Anneal the coated substrates at 460°C for 1 hour to form the anatase crystal structure of
TiO2.[1]

o Perovskite Layer Deposition:

[¢]

Prepare the triple-cation perovskite precursor solution.

[e]

In a nitrogen-filled glovebox, deposit the perovskite solution onto the TiO2 layer using a
two-step spin-coating process: 2000 rpm for 25 seconds, followed by 4000 rpm for 20
seconds.[1]

o

During the second step, at the 10-second mark, dispense 100 pL of the anti-solvent
(chlorobenzene) containing the DCA additive.

» Anti-solvent with DCA preparation: Dissolve DCA in chlorobenzene at a concentration of
1 mg/mL. To aid dissolution, place the solution in an ultrasonic bath at 50°C for 20

minutes.[1]

[¢]

Anneal the perovskite thin films at 100°C for 1 hour.[1]
o Hole Transport Layer (HTL) Deposition:

o Prepare the Spiro-OMeTAD solution by dissolving 73 mg of Spiro-OMeTAD in 1 mL of
anhydrous chlorobenzene.

o To this solution, add 30 pL of 4-tBP and 16 pL of the Li-TFSl/acetonitrile solution.[1]

o Deposit the Spiro-OMeTAD solution onto the perovskite layer by spin coating at 4000 rpm
for 20 seconds.[1]

o Electrode Deposition:
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o Complete the device by thermally evaporating an 8 nm thick layer of MoO3, followed by a
100 nm thick layer of Ag. This should be done under high vacuum conditions (2x10-7 Torr).
[1] The active area of the device is typically 0.095 cm2.[1]

Device Characterization

e The current-voltage (J-V) characteristics of the fabricated solar cells are measured under
simulated AM 1.5G illumination (100 mW/cm2) using a solar simulator.

e The power conversion efficiency (PCE), short-circuit current density (JSC), open-circuit
voltage (VOC), and fill factor (FF) are extracted from the J-V curves.

Workflow Diagram
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Caption: Experimental workflow for perovskite solar cell fabrication with DCA.
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Application Note 2: Selective Extraction of Uranium
from Wastewater Using Diacetamide-Functionalized
Silica

Introduction

Nuclear energy presents a significant environmental challenge in the form of uranium-
contaminated wastewater. To address this, materials with high efficiency and selectivity for
uranium extraction are crucial. A promising approach involves the use of mesoporous silica
(SBA-15) functionalized with amine-bridged diacetamide ligands (SBA-15-ABDMA).[2] This
functionalized material has demonstrated a strong affinity for uranium, particularly at low pH,
and exhibits excellent reusability.

The diacetamide functional groups on the silica surface act as chelating ligands that
selectively bind with uranium (VI) ions. This high selectivity is maintained even in the presence
of other competing ions, such as lanthanides, alkaline earth metals, and transition metals.[2]

Quantitative Data

The performance of amine-bridged diacetamide-functionalized silica (SBA-15-ABDMA) for
uranium extraction is highlighted by the following data.

Parameter Value Conditions
Sorption Capacity 68.82 mg/g pH=3

] Using SiO2spheres-ABDMA as
Uranium (VI) Recovery > 98% )

column material

Reusability > 5 cycles
Distribution Coefficient (Kd,U) > 105 mL/g pH=3.5
Separation Factor (SFU/Ln) > 1000 pH=3.5

Table 2: Uranium extraction performance of amine-bridged diacetamide-functionalized silica.
The material shows a high sorption capacity and excellent recovery rate, along with high
selectivity for uranium over lanthanides.[2][3]
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Experimental Protocol: Uranium Extraction from

Aqueous Solution
Materials

» Amine-bridged diacetamide-functionalized silica (SBA-15-ABDMA)
¢ Uranium-containing aqueous solution (e.g., simulated wastewater)
« Nitric acid (for pH adjustment and desorption)

e Sodium hydroxide (for pH adjustment)

» Batch reactor or chromatography column

e Shaker or magnetic stirrer

e pH meter

 Inductively coupled plasma mass spectrometry (ICP-MS) or other suitable analytical
instrument for uranium concentration measurement

Procedure

e Sorbent Preparation:
o Synthesize SBA-15-ABDMA (This protocol assumes the material is pre-synthesized).
e Adsorption (Batch Method):

o Add a known mass of SBA-15-ABDMA to a fixed volume of the uranium-containing
solution in a batch reactor.

o Adjust the pH of the solution to 3 using nitric acid or sodium hydroxide.[2]

o Agitate the mixture at a constant speed and temperature for a predetermined time to reach
equilibrium.

o Separate the sorbent from the solution by filtration or centrifugation.
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o Analyze the uranium concentration in the supernatant to determine the amount of uranium
adsorbed.

o Adsorption (Column Method):
o Pack a chromatography column with SBA-15-ABDMA.
o Pass the uranium-containing solution through the column at a controlled flow rate.

o Collect the effluent and monitor the uranium concentration to determine the breakthrough
point.

e Desorption and Regeneration:

o After saturation, elute the adsorbed uranium from the sorbent using a suitable eluent (e.g.,
1 M nitric acid).

o Wash the sorbent with deionized water until the pH is neutral.

o The regenerated sorbent can be reused for subsequent adsorption cycles.

Analysis

e The amount of uranium adsorbed per unit mass of the sorbent (g, in mg/g) is calculated
using the following equation:

o q=(C0-Ce)*V/m

o Where CO and Ce are the initial and equilibrium concentrations of uranium (mg/L), V is the
volume of the solution (L), and m is the mass of the sorbent (g).

Process Diagram
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Caption: Process flow for uranium extraction using functionalized silica.

Other Potential Applications of Diacetamide in
Material Science

While less detailed in publicly available literature, diacetamide and its derivatives are noted for
their potential in other areas of material science:
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Functional Polymers: Diacetamide can be incorporated into polymer structures to create
materials with specific, tailorable properties.[4][5][6]

Precursor for Heterocyclic Compounds: It can serve as a starting material in the synthesis of
heterocyclic compounds, which are important in various fields of material science.

Metal-Organic Frameworks (MOFs): Diacetamide can act as a ligand in the synthesis of
MOFs, which have applications in gas storage, separation, and catalysis.

Stabilizers: In certain industrial applications, diacetamide can function as a stabilizer.

Further research is required to develop detailed protocols and gather quantitative data for

these applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dergipark.org.tr [dergipark.org.tr]

2. Highly selective extraction of uranium from wastewater using amine-bridged diacetamide-
functionalized silica - PubMed [pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]
4. m.youtube.com [m.youtube.com]
5. udspace.udel.edu [udspace.udel.edu]

6. Highly selective extraction of uranium from wastewater using amine-bridged diacetamide-
functionalized silica. | Semantic Scholar [semanticscholar.org]

To cite this document: BenchChem. [Application Notes and Protocols for Diacetamide in
Material Science Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036884#applications-of-diacetamide-in-material-
science-research]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b036884?utm_src=pdf-body
https://m.youtube.com/watch?v=bfw6tF97XFI
https://udspace.udel.edu/server/api/core/bitstreams/d6f0b1d7-6acd-47e6-afb9-36783b6e8035/content
https://www.semanticscholar.org/paper/Highly-selective-extraction-of-uranium-from-using-Zhang-Liu/7d27e29ee7503775d3a848c57140ad2c31627ae0
https://www.benchchem.com/product/b036884?utm_src=pdf-body
https://www.benchchem.com/product/b036884?utm_src=pdf-body
https://www.benchchem.com/product/b036884?utm_src=pdf-custom-synthesis
https://dergipark.org.tr/en/download/article-file/4352344
https://pubmed.ncbi.nlm.nih.gov/35500348/
https://pubmed.ncbi.nlm.nih.gov/35500348/
https://www.researchgate.net/publication/360226925_Highly_selective_extraction_of_uranium_from_wastewater_using_amine-bridged_diacetamide-functionalized_silica
https://m.youtube.com/watch?v=bfw6tF97XFI
https://udspace.udel.edu/server/api/core/bitstreams/d6f0b1d7-6acd-47e6-afb9-36783b6e8035/content
https://www.semanticscholar.org/paper/Highly-selective-extraction-of-uranium-from-using-Zhang-Liu/7d27e29ee7503775d3a848c57140ad2c31627ae0
https://www.semanticscholar.org/paper/Highly-selective-extraction-of-uranium-from-using-Zhang-Liu/7d27e29ee7503775d3a848c57140ad2c31627ae0
https://www.benchchem.com/product/b036884#applications-of-diacetamide-in-material-science-research
https://www.benchchem.com/product/b036884#applications-of-diacetamide-in-material-science-research
https://www.benchchem.com/product/b036884#applications-of-diacetamide-in-material-science-research
https://www.benchchem.com/product/b036884#applications-of-diacetamide-in-material-science-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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